AMT hydrochloride
AMT hydrochloride
AMT is a potent, relatively selective inhibitor of iNOS with a Ki of 4.2 nM in mouse macrophages. It inhibits other isoforms of NOS, but at higher concentrations; the IC50 values for rat nNOS and bovine eNOS are 34 and 150 nM, respectively.
Potent, selective and reversible inhibitor of iNOS (IC50 = 3.6 nM; approximately 30 and 40 times selective over nNOS and eNOS respectively).
Potent, selective and reversible inhibitor of iNOS (IC50 = 3.6 nM; approximately 30 and 40 times selective over nNOS and eNOS respectively).
Brand Name:
Vulcanchem
CAS No.:
21463-31-0
VCID:
VC0004261
InChI:
InChI=1S/C5H10N2S.ClH/c1-4-2-3-7-5(6)8-4;/h4H,2-3H2,1H3,(H2,6,7);1H
SMILES:
CC1CCN=C(S1)N.Cl
Molecular Formula:
C5H11ClN2S
Molecular Weight:
166.67 g/mol
AMT hydrochloride
CAS No.: 21463-31-0
Cat. No.: VC0004261
Molecular Formula: C5H11ClN2S
Molecular Weight: 166.67 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | AMT is a potent, relatively selective inhibitor of iNOS with a Ki of 4.2 nM in mouse macrophages. It inhibits other isoforms of NOS, but at higher concentrations; the IC50 values for rat nNOS and bovine eNOS are 34 and 150 nM, respectively. Potent, selective and reversible inhibitor of iNOS (IC50 = 3.6 nM; approximately 30 and 40 times selective over nNOS and eNOS respectively). |
|---|---|
| CAS No. | 21463-31-0 |
| Molecular Formula | C5H11ClN2S |
| Molecular Weight | 166.67 g/mol |
| IUPAC Name | 6-methyl-5,6-dihydro-4H-1,3-thiazin-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C5H10N2S.ClH/c1-4-2-3-7-5(6)8-4;/h4H,2-3H2,1H3,(H2,6,7);1H |
| Standard InChI Key | HVJCRMIQAMEJNM-UHFFFAOYSA-N |
| SMILES | CC1CCN=C(S1)N.Cl |
| Canonical SMILES | CC1CCN=C(S1)N.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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